![molecular formula C8H18ClNO2S B1403704 3-[(Ethanesulfonyl)methyl]piperidine hydrochloride CAS No. 1864063-81-9](/img/structure/B1403704.png)
3-[(Ethanesulfonyl)methyl]piperidine hydrochloride
Overview
Description
“3-[(Ethanesulfonyl)methyl]piperidine hydrochloride” is a chemical compound with the CAS number 1864063-81-9 . It has a molecular weight of 227.75 and a molecular formula of C8H18ClNO2S .
Molecular Structure Analysis
The molecular structure of “3-[(Ethanesulfonyl)methyl]piperidine hydrochloride” consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .
Scientific Research Applications
Synthesis of Bioactive Molecules
3-[(Ethanesulfonyl)methyl]piperidine hydrochloride: is a valuable intermediate in the synthesis of bioactive molecules. Its piperidine core is a common motif in many pharmaceuticals due to its ability to interact with biological targets. Researchers utilize this compound to construct complex molecules that can modulate biological pathways, potentially leading to new treatments for diseases .
Development of Central Nervous System (CNS) Drugs
The piperidine ring structure is particularly significant in the development of CNS drugs. This compound can be used to create derivatives that may act on neurotransmitter systems, offering therapeutic potential for neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and schizophrenia .
Anti-Infective Agents
This compound’s derivatives are also investigated for their anti-infective properties. By modifying the piperidine structure, researchers aim to develop new antibiotics or antiviral agents that can combat resistant strains of bacteria and viruses .
Agricultural Chemical Research
In agriculture, 3-[(Ethanesulfonyl)methyl]piperidine hydrochloride serves as a starting point for creating pesticides and herbicides. The piperidine derivatives may affect the nervous system of pests or inhibit the growth of weeds, thereby protecting crops and improving yield .
Material Science Applications
The versatility of 3-[(Ethanesulfonyl)methyl]piperidine hydrochloride extends to material science, where it’s used to synthesize polymers and coatings with specific properties. These materials can have applications ranging from biodegradable plastics to advanced coatings with unique chemical resistance .
Environmental Science
Researchers are exploring the use of piperidine derivatives in environmental science, particularly in the development of chemicals that can help in pollution control and waste management. The compound’s derivatives might play a role in the breakdown of pollutants or the creation of environmentally friendly solvents .
Analytical Chemistry
Lastly, 3-[(Ethanesulfonyl)methyl]piperidine hydrochloride is used in analytical chemistry as a standard or reagent. Its well-characterized properties, such as boiling point and molecular weight, make it useful in calibrating instruments or as a reference in various chemical analyses .
properties
IUPAC Name |
3-(ethylsulfonylmethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2S.ClH/c1-2-12(10,11)7-8-4-3-5-9-6-8;/h8-9H,2-7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVBTXIXIAYAXSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)CC1CCCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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